Cas no 1805161-09-4 (2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805161-09-4
• MF: C₉H₆F₆N₂O₂
• MW: 288.146563053131
• CID: 4842511
• Update Time: 2025-06-28

2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H6F6N2O2/c10-8(11,12)7-1-6(19-9(13,14)15)4(3-18)5(2-16)17-7/h1,3H,2,16H2
• InChI Key： HGUMRLYQCWQCAX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C=O)C(CN)=N1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805161-09-4)

The compound 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805161-09-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a trifluoromethoxy group and a trifluoromethyl substituent, this molecule exhibits remarkable potential for applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive compounds, particularly in the development of heterocyclic pharmaceuticals.

One of the most intriguing aspects of 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde is its versatility in organic synthesis. The presence of both an aminomethyl group and a carboxaldehyde functionality allows for diverse chemical modifications, making it a valuable intermediate for constructing complex molecular architectures. Recent studies have highlighted its utility in click chemistry and cross-coupling reactions, which are pivotal in modern drug design and material engineering.

In the context of current trends, this compound aligns with the growing demand for fluorinated compounds in the pharmaceutical industry. Fluorine-containing molecules are known for their enhanced metabolic stability and bioavailability, traits that are critical for next-generation therapeutics. The trifluoromethoxy and trifluoromethyl groups in this pyridine derivative contribute to its lipophilicity and electronic properties, making it a candidate for targeted drug delivery systems. Researchers are particularly interested in its potential applications in CNS drugs and anti-inflammatory agents.

From an agrochemical perspective, 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde has shown promise as a precursor for crop protection agents. The incorporation of fluorine atoms often enhances the bioactivity of pesticides and herbicides, and this compound’s structural motifs are being investigated for their efficacy against resistant pest strains. Its role in sustainable agriculture is a topic of active research, especially in light of the global push for eco-friendly solutions.

The synthesis and characterization of CAS No. 1805161-09-4 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is essential for its application in high-value industries. Additionally, computational studies using molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, further underscoring its relevance in rational drug design.

As the scientific community continues to explore the potential of fluorinated pyridines, 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde stands out as a compound with broad applicability. Its compatibility with green chemistry principles, such as reduced waste and energy-efficient synthesis, also makes it a subject of interest for industrial-scale production. Future research directions may focus on optimizing its synthetic routes and expanding its utility in bioconjugation and catalysis.

In summary, 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805161-09-4) represents a cutting-edge example of how fluorine chemistry can drive innovation across multiple disciplines. Its unique properties and adaptability position it as a key player in the development of advanced therapeutic agents and functional materials, meeting the evolving needs of both academia and industry.